Cas no 2137795-84-5 (2,6-Dichloro-4-sulfamoylbenzene-1-sulfonyl fluoride)

• Product Name: 2,6-Dichloro-4-sulfamoylbenzene-1-sulfonyl fluoride
• CAS No: 2137795-84-5
• MF: C₆H₄Cl₂FNO₄S₂
• MW: 308.134660720825
• CID: 6469078
• PubChem ID: 165870013
• Update Time: 2025-10-31

2,6-Dichloro-4-sulfamoylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2137795-84-5
• 2,6-dichloro-4-sulfamoylbenzene-1-sulfonyl fluoride
• EN300-727078
• 2,6-Dichloro-4-sulfamoylbenzene-1-sulfonyl fluoride

• Inchi： 1S/C6H4Cl2FNO4S2/c7-4-1-3(16(10,13)14)2-5(8)6(4)15(9,11)12/h1-2H,(H2,10,13,14)
• InChI Key： ZEQJZKBPZQGEGE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1S(=O)(=O)F)Cl)S(N)(=O)=O

Computed Properties

• Exact Mass: 306.8942835g/mol
• Monoisotopic Mass: 306.8942835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 111Ų

Additional information on 2,6-Dichloro-4-sulfamoylbenzene-1-sulfonyl fluoride

Professional Introduction to 2,6-Dichloro-4-sulfamoylbenzene-1-sulfonyl fluoride (CAS No. 2137795-84-5)

2,6-Dichloro-4-sulfamoylbenzene-1-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 2137795-84-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of sulfonylfluorides, which are known for their versatile reactivity and utility in synthetic chemistry. The structural features of 2,6-Dichloro-4-sulfamoylbenzene-1-sulfonyl fluoride, including the presence of chlorine substituents and a sulfonylfluoride functional group, make it a valuable intermediate in the synthesis of various biologically active molecules.

The 2,6-Dichloro-4-sulfamoylbenzene-1-sulfonyl fluoride molecule exhibits a high degree of functionalization, which allows it to participate in multiple chemical transformations. The sulfonylfluoride group is particularly noteworthy, as it can undergo nucleophilic substitution reactions to introduce diverse functional groups, thereby enabling the construction of complex molecular architectures. This property has made 2,6-Dichloro-4-sulfamoylbenzene-1-sulfonyl fluoride a preferred building block in medicinal chemistry and material science.

In recent years, there has been growing interest in the development of novel sulfonamide-based drugs due to their broad spectrum of biological activities. The sulfamoyl group in 2,6-Dichloro-4-sulfamoylbenzene-1-sulfonyl fluoride serves as a key pharmacophore, contributing to the compound's potential as an intermediate in drug discovery. Researchers have leveraged this compound to synthesize derivatives with enhanced pharmacological properties, including improved solubility, bioavailability, and target specificity. For instance, studies have demonstrated its utility in generating sulfonamide-based inhibitors targeting enzymes involved in metabolic pathways and inflammatory responses.

The chlorine substituents at the 2 and 6 positions of the benzene ring in 2,6-Dichloro-4-sulfamoylbenzene-1-sulfonyl fluoride further enhance its synthetic utility. These electron-withdrawing groups not only influence the electronic properties of the molecule but also facilitate electrophilic aromatic substitution reactions. This characteristic has been exploited in multi-step synthetic routes to introduce additional functional groups at specific positions on the aromatic core. Such modifications are crucial for tailoring the biological activity of derived compounds.

One of the most compelling applications of 2,6-Dichloro-4-sulfamoylbenzene-1-sulfonyl fluoride is in the synthesis of agrochemicals. Sulfonylfluoride derivatives are known for their potent activity against a wide range of pests and weeds. The structural motif present in 2,6-Dichloro-4-sulfamoylbenzene-1-sulfonyl fluoride has been incorporated into molecules designed to interact with biological targets in plants and insects. Recent research has highlighted its role as a precursor in developing next-generation herbicides and insecticides that offer improved efficacy while minimizing environmental impact.

The reactivity of the sulfonylfluoride group also makes 2,6-Dichloro-4-sulfamoylbenzene-1-sulfonyl fluoride a valuable tool in organic synthesis methodologies. Transition-metal-catalyzed cross-coupling reactions have been employed to introduce aryl or heteroaryl groups at various positions on the benzene ring. These transformations have enabled the preparation of complex scaffolds that mimic natural products or exhibit unique pharmacological profiles. The ability to perform such modifications with high selectivity underscores the importance of this compound as a synthetic intermediate.

Advances in computational chemistry have further enhanced the utility of 2,6-Dichloro-4-sulfamoylbenzene-1-sulfonyl fluoride by allowing researchers to predict its reactivity and optimize synthetic routes before conducting experiments. Molecular modeling studies have provided insights into how this compound interacts with biological targets, aiding in the design of more effective derivatives. These computational approaches are particularly valuable in drug discovery pipelines where rapid screening and optimization are essential.

The industrial production of 2,6-Dichloro-4-sulfamoylbenzene-1-sulfonyl fluoride has also seen significant advancements due to its growing demand. Manufacturers have developed efficient synthetic protocols that minimize waste and improve yield while adhering to stringent environmental regulations. These efforts align with global trends toward sustainable chemical manufacturing practices.

In conclusion,2,6-Dichloro-4-sulfamoylbenzene-1-sulfonyl fluoride (CAS No. 2137795-84-5) is a multifunctional compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for synthetic chemists engaged in drug discovery and material science research. As our understanding of molecular interactions continues to evolve,2,6-Dichloro-4-sulfamoylbenzene-1-sulfonyl fluoride will undoubtedly play an increasingly important role in developing innovative solutions for human health and agricultural productivity.